8-[(2-Chloroethyl)sulfanyl]-3-methyl-7-pentyl-3,7-dihydro-1H-purine-2,6-dione
8-[(2-Chloroethyl)sulfanyl]-3-methyl-7-pentyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331841-61-3
VCID:
VC0404487
InChI:
InChI=1S/C13H19ClN4O2S/c1-3-4-5-7-18-9-10(15-13(18)21-8-6-14)17(2)12(20)16-11(9)19/h3-8H2,1-2H3,(H,16,19,20)
SMILES:
CCCCCN1C2=C(N=C1SCCCl)N(C(=O)NC2=O)C
Molecular Formula:
C13H19ClN4O2S
Molecular Weight:
330.83g/mol
8-[(2-Chloroethyl)sulfanyl]-3-methyl-7-pentyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 331841-61-3
Main Products
VCID: VC0404487
Molecular Formula: C13H19ClN4O2S
Molecular Weight: 330.83g/mol
![8-[(2-Chloroethyl)sulfanyl]-3-methyl-7-pentyl-3,7-dihydro-1H-purine-2,6-dione - 331841-61-3](/images/no_structure.jpg)
| CAS No. | 331841-61-3 |
|---|---|
| Product Name | 8-[(2-Chloroethyl)sulfanyl]-3-methyl-7-pentyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C13H19ClN4O2S |
| Molecular Weight | 330.83g/mol |
| IUPAC Name | 8-(2-chloroethylsulfanyl)-3-methyl-7-pentylpurine-2,6-dione |
| Standard InChI | InChI=1S/C13H19ClN4O2S/c1-3-4-5-7-18-9-10(15-13(18)21-8-6-14)17(2)12(20)16-11(9)19/h3-8H2,1-2H3,(H,16,19,20) |
| Standard InChIKey | PTOOCSJEMARLBV-UHFFFAOYSA-N |
| SMILES | CCCCCN1C2=C(N=C1SCCCl)N(C(=O)NC2=O)C |
| Canonical SMILES | CCCCCN1C2=C(N=C1SCCCl)N(C(=O)NC2=O)C |
| PubChem Compound | 3113185 |
| Last Modified | Nov 11 2021 |
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